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Compound of Interest

Compound Name: TCO-PEG2-acid

Cat. No.: B15552585

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TCO-PEG2-acid is a heterobifunctional crosslinker that has become an invaluable tool in the

fields of chemical biology, drug development, and materials science. It incorporates two key

functionalities: a strained trans-cyclooctene (TCO) group and a terminal carboxylic acid,

connected by a two-unit polyethylene glycol (PEG) spacer. This unique architecture enables a

two-step bioconjugation strategy, making it a versatile reagent for the precise assembly of

complex biomolecular conjugates.

The TCO moiety is a highly reactive dienophile that participates in inverse-electron-demand

Diels-Alder (IEDDA) cycloadditions with tetrazine-functionalized molecules. This "click

chemistry" reaction is renowned for its exceptionally fast kinetics, high specificity, and

biocompatibility, as it proceeds rapidly in aqueous environments without the need for a

cytotoxic copper catalyst. The carboxylic acid group, on the other hand, provides a handle for

conjugation to primary amines, such as those found on the surface of proteins and antibodies,

through the formation of stable amide bonds. The hydrophilic PEG spacer enhances the
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solubility of the molecule in aqueous buffers and reduces steric hindrance, which can improve

conjugation efficiency and the pharmacokinetic properties of the resulting bioconjugate.

This technical guide provides an in-depth overview of TCO-PEG2-acid, including its chemical

properties, quantitative data on its reactivity and stability, detailed experimental protocols for its

use in bioconjugation, and a visual representation of a common experimental workflow.

Physicochemical Properties
The fundamental properties of TCO-PEG2-acid are summarized in the table below. These data

are essential for calculating molar quantities for conjugation reactions and for understanding

the solubility and stability of the reagent.

Property Value Reference(s)

Molecular Formula C₁₆H₂₇NO₆ [1]

Molecular Weight 329.39 g/mol [1]

CAS Number 2250217-31-1 [2]

Appearance White solid or oil

Purity Typically >95% [2]

Solubility
Soluble in DMSO, DMF, DCM,

and water
[1][3]

Storage Conditions
-20°C, desiccated, protected

from light
[1]

Reactivity and Stability
The utility of TCO-PEG2-acid is defined by the reactivity of its two functional groups and its

stability under various conditions.

TCO-Tetrazine Ligation Kinetics
The IEDDA reaction between the TCO group of TCO-PEG2-acid and a tetrazine is one of the

fastest bioorthogonal reactions currently available.[4] The reaction rate is typically described by
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a second-order rate constant (k₂), which is influenced by the electronic properties and steric

hindrance of both the TCO and the tetrazine. Electron-withdrawing groups on the tetrazine and

electron-donating groups on the TCO can accelerate the reaction.[5] The following table

provides a summary of reported second-order rate constants for the reaction of TCO

derivatives with various tetrazines.

TCO Derivative
Tetrazine
Derivative

Second-Order Rate
Constant (k₂)
(M⁻¹s⁻¹)

Reference(s)

trans-cyclooctene
3,6-di-(2-pyridyl)-s-

tetrazine
~2,000 [1][6]

trans-cyclooctene
Hydrogen-substituted

tetrazines
up to 30,000 [1][7]

trans-cyclooctene
Methyl-substituted

tetrazines
~1,000 [1]

TCO General Range 1 - 1 x 10⁶ [1][5]

TCO
3,6-dipyridyl-s-

tetrazine

22,600 (± 40) for

equatorial-5-hydroxy-

TCO

[6]

Stability of the TCO Group
A critical consideration when working with TCO-PEG2-acid is the stability of the TCO group.

The high ring strain that drives its reactivity also makes it susceptible to isomerization to the

less reactive cis-cyclooctene (CCO) isomer.[1] This isomerization can be influenced by several

factors:

Thiols: The presence of thiols, such as those found in cell culture media or in biological

systems, can accelerate the isomerization of TCO to CCO.

Serum: TCO-conjugated molecules have been shown to have a limited half-life in serum.

pH: While generally stable at neutral pH, extremes in pH can affect the stability of the TCO

group.
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Storage: For long-term storage, TCO-PEG2-acid should be kept at -20°C and protected from

light. Solutions of the linker should be prepared fresh.[1]

Quantitative data on the stability of TCO-PEG2-acid under various conditions is limited, but

studies on similar TCO-conjugated molecules have shown a reactivity loss of approximately

10.5% after 4 weeks at 4°C in a pH 7.5 buffer.

Experimental Protocols
The following protocols provide detailed methodologies for the two-step conjugation of TCO-
PEG2-acid to a primary amine-containing molecule and the subsequent bioorthogonal ligation

with a tetrazine-functionalized molecule.

Protocol 1: Two-Step Conjugation of TCO-PEG2-acid to
a Primary Amine
This protocol describes the activation of the carboxylic acid group of TCO-PEG2-acid to an N-

hydroxysuccinimide (NHS) ester, followed by its reaction with a primary amine-containing

molecule, such as a protein or antibody.

Materials:

TCO-PEG2-acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Primary amine-containing molecule (e.g., antibody at 1-5 mg/mL)

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)
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Desalting column or dialysis equipment

Procedure:

Reagent Preparation:

Equilibrate TCO-PEG2-acid, EDC, and NHS/Sulfo-NHS to room temperature before use.

Prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

Prepare fresh 100 mM stock solutions of EDC and NHS/Sulfo-NHS in Activation Buffer

immediately before use.

Activation of TCO-PEG2-acid:

In a microcentrifuge tube, combine the TCO-PEG2-acid stock solution with Activation

Buffer.

Add a 1.5 to 2-fold molar excess of EDC and NHS/Sulfo-NHS to the TCO-PEG2-acid
solution.

Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

Conjugation to the Primary Amine:

Immediately add the activated TCO-PEG2-acid solution to the primary amine-containing

molecule in Conjugation Buffer. A 10- to 20-fold molar excess of the activated linker over

the amine is a good starting point, but may require optimization.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle

agitation.

Quenching the Reaction:

Add Quenching Buffer to a final concentration of 50-100 mM to stop the reaction by

consuming any unreacted NHS esters.

Incubate for 15-30 minutes at room temperature.
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Purification:

Remove excess, unreacted TCO-PEG2-acid and byproducts by passing the reaction

mixture through a desalting column or by dialysis against an appropriate buffer (e.g.,

PBS).

Protocol 2: TCO-Tetrazine Bioorthogonal Ligation
This protocol describes the "click" reaction between a TCO-functionalized molecule (prepared

as in Protocol 1) and a tetrazine-functionalized molecule.

Materials:

TCO-functionalized molecule in a suitable buffer (e.g., PBS, pH 7.4)

Tetrazine-functionalized molecule

Reaction Buffer: PBS, pH 7.4

Procedure:

Reactant Preparation:

Ensure both the TCO-functionalized and tetrazine-functionalized molecules are in a

compatible reaction buffer.

Ligation Reaction:

Mix the TCO-functionalized molecule with the tetrazine-functionalized molecule. A slight

molar excess (1.05 to 1.5 equivalents) of the tetrazine-functionalized molecule is often

recommended.[5]

Incubation:

Allow the reaction to proceed for 30 to 60 minutes at room temperature.[5] The reaction

progress can often be monitored by the disappearance of the characteristic pink/red color

of the tetrazine.
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Purification (Optional):

If necessary, the final conjugate can be purified from any unreacted starting materials

using size-exclusion chromatography or other appropriate methods.

Mandatory Visualization
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the use of TCO-PEG2-acid.
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TCO-Tetrazine IEDDA Reaction Pathway.
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Step 1: Activation

Step 2: Conjugation

Step 3: Bioorthogonal Ligation

TCO-PEG2-acid

TCO-PEG2-NHS ester

+

EDC, NHS

Antibody (-NH₂)

TCO-Antibody Conjugate
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+
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Workflow for ADC Synthesis using TCO-PEG2-acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body-img#tco-peg2-acid-a-technical-guide-for-bioorthogonal-labeling-and-bioconjugation
https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#tco-peg2-acid-a-technical-guide-for-bioorthogonal-labeling-and-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Administration of Targeting Agent

Step 2: Clearance of Unbound Antibody

Step 3: Administration of Imaging/Therapeutic Agent

Step 4: Imaging or Therapeutic Effect

TCO-Antibody Conjugate

Tumor Cell

Targets Tumor Antigen

Circulation

High-Contrast ImagingTargeted Drug Delivery Clearance

Unbound TCO-Ab Cleared

Tetrazine-Agent
(Imaging or Drug)

Reacts with TCO-Ab at Tumor Site

Click to download full resolution via product page

Pre-targeting Strategy for In-Vivo Imaging/Therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

